(1r,3Ar,4s,4ar,7r,7ar,8as)-4-formyl-8a-(hydroxymethyl)-7-methyl-3-(propan-2-yl)-4,4a,5,6,7,7a,8,8a-octahydro-1,4-methano-s-indacene-3a(1h)-carboxylic acid

• Molecular Formula: C20H28O4
• Molecular Weight: 332.4 g/mol
• IUPAC Name: (1R,2S,4R,5R,8R,9S,11R)-9-formyl-2-(hydroxymethyl)-5-methyl-13-propan-2-yltetracyclo[7.4.0.02,11.04,8]tridec-12-ene-1-carboxylic acid
• InChI: InChI=1S/C20H28O4/c1-11(2)16-6-13-7-19(10-22)15-5-4-12(3)14(15)8-18(13,9-21)20(16,19)17(23)24/h6,10-15,21H,4-5,7-9H2,1-3H3,(H,23,24)/t12-,13+,14-,15-,18+,19+,20-/m1/s1
• InChI Key: QIMCUSGGYZHVEF-VULLPXFTSA-N
• Isomeric SMILES: C[C@@H]1CC[C@@H]2[C@@H]1C[C@@]3([C@@H]4C[C@]2([C@]3(C(=C4)C(C)C)C(=O)O)C=O)CO
• SMILES: CC1CCC2C1CC3(C4CC2(C3(C(=C4)C(C)C)C(=O)O)C=O)CO
• synonyms: sordaricin

Description

Sordaricin is a tetracyclic diterpenoid that is produced by several fungi including Sordaria araneosa. It has a role as a fungal metabolite and an antifungal agent. It is a tetracyclic diterpenoid, a bridged compound, a 3-oxo monocarboxylic acid, an aldehyde and a primary alcohol. It is a conjugate acid of a sordaricin(1-).

Scientific Research Applications

Photochemical Properties and Reactions

• Research by DeCosta and Pincock (1993) on similar compounds, specifically the 1-naphthylmethyl esters of phenylacetic and 3-phenylpropanoic acid, reveals insights into their photochemistry. These compounds, when photolyzed, form critical intermediates leading to various coupled products and methoxy ethers, highlighting the potential of (1r,3Ar,4s,4ar,7r,7ar,8as)-4-formyl-8a-(hydroxymethyl)-7-methyl-3-(propan-2-yl)-4,4a,5,6,7,7a,8,8a-octahydro-1,4-methano-s-indacene-3a(1h)-carboxylic acid in photochemical applications (DeCosta & Pincock, 1993).

Extraction Efficiency in Chemical Processes

• Research on gibberellic acid extraction by Uslu (2012) provides insights into the efficiency of similar complex organic compounds in extraction processes. This study demonstrates the role of different diluents in optimizing extraction efficiency, distribution coefficients, and loading factors, which could be relevant for the application of (1r,3Ar,4s,4ar,7r,7ar,8as)-4-formyl-8a-(hydroxymethyl)-7-methyl-3-(propan-2-yl)-4,4a,5,6,7,7a,8,8a-octahydro-1,4-methano-s-indacene-3a(1h)-carboxylic acid in similar contexts (Uslu, 2012).

Structural Analysis and Applications

• The detailed structural analysis of similar compounds, as studied by Lynch et al. (1991), offers valuable insights into the potential applications of (1r,3Ar,4s,4ar,7r,7ar,8as)-4-formyl-8a-(hydroxymethyl)-7-methyl-3-(propan-2-yl)-4,4a,5,6,7,7a,8,8a-octahydro-1,4-methano-s-indacene-3a(1h)-carboxylic acid in areas requiring precise structural information, such as material science and molecular engineering (Lynch et al., 1991).

Implications in Organic Synthesis

• The synthesis and application of similar compounds in organic chemistry, as explored by Turner et al. (1980), highlight the potential utility of (1r,3Ar,4s,4ar,7r,7ar,8as)-4-formyl-8a-(hydroxymethyl)-7-methyl-3-(propan-2-yl)-4,4a,5,6,7,7a,8,8a-octahydro-1,4-methano-s-indacene-3a(1h)-carboxylic acid in synthesizing complex organic molecules, which can be critical in pharmaceuticals and chemical engineering (Turner et al., 1980).